4-(2-Bromoethoxy)-1,2-difluorobenzene
Cat. No. B8648529
M. Wt: 237.04 g/mol
InChI Key: DZQUONFHNWWPEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:16][CH2:17][CH2:18][Br:19].[C:10](=[O:11])([O-:12])[O-:13].[CH3:20][C:21]#[N:22].[F:1][c:2]1[cH:3][c:4]([OH:9])[cH:5][cH:6][c:7]1[F:8].[K+:14].[K+:15]>>[F:1][c:2]1[cH:3][c:4]([O:9][CH2:18][CH2:17][Br:16])[cH:5][cH:6][c:7]1[F:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCBr
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(F)c(F)c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Fc1ccc(OCCBr)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
